2-Isopropylphenol
2-Isopropylphenol
2-Isopropylphenol, also known as O-cumenol or O-hydroxycumene, belongs to the class of organic compounds known as cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety. 2-Isopropylphenol exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Isopropylphenol participates in a number of enzymatic reactions. In particular, 2-isopropylphenol can be biosynthesized from cumene. 2-Isopropylphenol can also be converted into isoprocarb. 2-Isopropylphenol has a creosote, medicinal, and phenolic taste. 2-Isopropylphenol is a potentially toxic compound.
2-isopropylphenol is a member of the class of phenols carrying an isopropyl group at position 2. It derives from a hydride of a cumene.
O-isopropyl phenol is a light-yellow liquid. Less dense than water and insoluble in water. Hence floats on water.
2-isopropylphenol is a member of the class of phenols carrying an isopropyl group at position 2. It derives from a hydride of a cumene.
O-isopropyl phenol is a light-yellow liquid. Less dense than water and insoluble in water. Hence floats on water.
Brand Name:
Vulcanchem
CAS No.:
88-69-7
VCID:
VC0134262
InChI:
InChI=1S/C9H12O/c1-7(2)8-5-3-4-6-9(8)10/h3-7,10H,1-2H3
SMILES:
CC(C)C1=CC=CC=C1O
Molecular Formula:
C9H12O
Molecular Weight:
136.19 g/mol
2-Isopropylphenol
CAS No.: 88-69-7
Reference Standards
VCID: VC0134262
Molecular Formula: C9H12O
Molecular Weight: 136.19 g/mol
CAS No. | 88-69-7 |
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Product Name | 2-Isopropylphenol |
Molecular Formula | C9H12O |
Molecular Weight | 136.19 g/mol |
IUPAC Name | 2-propan-2-ylphenol |
Standard InChI | InChI=1S/C9H12O/c1-7(2)8-5-3-4-6-9(8)10/h3-7,10H,1-2H3 |
Standard InChIKey | CRBJBYGJVIBWIY-UHFFFAOYSA-N |
SMILES | CC(C)C1=CC=CC=C1O |
Canonical SMILES | CC(C)C1=CC=CC=C1O |
Boiling Point | 417.2 °F at 760 mm Hg (USCG, 1999) 213.5 °C |
Density | 0.995 at 68 °F (USCG, 1999) d20 1.01 0.989-0.999 |
Flash Point | 220 °F (USCG, 1999) |
Melting Point | 62.6 °F (USCG, 1999) 15.5 °C Mp 15-16 ° 15-16°C |
Physical Description | O-isopropyl phenol is a light-yellow liquid. Less dense than water and insoluble in water. Hence floats on water. Liquid Colourless liquid, phenolic odou |
Description | 2-Isopropylphenol, also known as O-cumenol or O-hydroxycumene, belongs to the class of organic compounds known as cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety. 2-Isopropylphenol exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Isopropylphenol participates in a number of enzymatic reactions. In particular, 2-isopropylphenol can be biosynthesized from cumene. 2-Isopropylphenol can also be converted into isoprocarb. 2-Isopropylphenol has a creosote, medicinal, and phenolic taste. 2-Isopropylphenol is a potentially toxic compound. 2-isopropylphenol is a member of the class of phenols carrying an isopropyl group at position 2. It derives from a hydride of a cumene. O-isopropyl phenol is a light-yellow liquid. Less dense than water and insoluble in water. Hence floats on water. |
Solubility | slightly soluble in water miscible (in ethanol) |
Synonyms | 2-(1-Methylethyl)phenol; o-Isopropylphenol; 2-(1-Methylethyl)phenol; NSC 5103; o-Cumenol; o-Hydroxycumene; 2-Hydroxycumene; o-Isopropylphenol; |
Vapor Pressure | 0.10 mmHg |
PubChem Compound | 6943 |
Last Modified | Nov 11 2021 |
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